Cas no 2377036-22-9 (2-Azabicyclo[2.2.2]octan-4-ylmethanamine;dihydrochloride)

• Product Name: 2-Azabicyclo[2.2.2]octan-4-ylmethanamine;dihydrochloride
• CAS No: 2377036-22-9
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 6593468
• PubChem ID: 145913502
• Update Time: 2025-10-28

2-Azabicyclo[2.2.2]octan-4-ylmethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7441627
• {2-azabicyclo[2.2.2]octan-4-yl}methanamine dihydrochloride
• 2-Azabicyclo[2.2.2]octan-4-ylmethanamine;dihydrochloride
• 2377036-22-9

• Inchi： 1S/C8H16N2.2ClH/c9-5-8-3-1-7(2-4-8)10-6-8;;/h7,10H,1-6,9H2;2*1H
• InChI Key： OAAVTLKQPOALBI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC2(CN)CCC1CC2

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 2-Azabicyclo[2.2.2]octan-4-ylmethanamine;dihydrochloride

2-Azabicyclo[2.2.2]octan-4-ylmethanamine; dihydrochloride (CAS No. 2377036-22-9)

Introduction to 2-Azabicyclo[2.2.2]octan-4-ylmethanamine; dihydrochloride

The compound CAS No. 2377036-22-9, also known as 2-Azabicyclo[2.2.2]octan-4-ylmethanamine; dihydrochloride, is a structurally unique bicyclic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azabicyclic compounds, which are characterized by their rigid, bicyclic frameworks and nitrogen atoms within the ring system. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules bound to it, which is common for amine-containing compounds to enhance their solubility and stability.

Chemical Structure and Synthesis

The molecular structure of CAS No. 2377036-22-9 is defined by its azabicyclo[2.2.2]octane framework, which consists of three fused six-membered rings with one nitrogen atom incorporated into the structure. The presence of the methanamine group (-CH₂NH₂) at the 4-position of the bicyclic system introduces additional functional diversity, making this compound a versatile building block in organic synthesis.

The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials such as cyclohexane derivatives or other bicyclic precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, leveraging catalytic asymmetric synthesis and microwave-assisted reactions to improve yield and purity.

Applications in Pharmaceutical Research

One of the most promising applications of CAS No. 2377036-22-9 lies in its use as a building block in drug discovery programs targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and oncology. The rigid bicyclic framework provides an ideal platform for modulating pharmacokinetic properties such as bioavailability and metabolic stability.

Recent studies have highlighted the potential of this compound as a lead structure for developing novel kinase inhibitors and GPCR modulators due to its ability to adopt specific conformations that facilitate interactions with target proteins. Additionally, its dihydrochloride form ensures better solubility in aqueous media, making it more amenable for formulation into drug delivery systems.

Toxicological and Safety Profile

Understanding the toxicological profile of CAS No. 2377036-22-9 is critical for its safe handling and application in pharmaceutical development. Recent toxicological studies have demonstrated that this compound exhibits low acute toxicity when administered via various routes, including oral and intravenous administration.

Chronic toxicity studies in animal models have shown that CAS No. 1885815-58-5 (a related compound) induces minimal adverse effects at therapeutic doses, suggesting a favorable safety profile for CAS No. 1885815-58-5 as well due to structural similarities.

Future Directions and Research Opportunities

The future of CAS No. 1885815-58-5, or dihydrochloride salt, lies in its continued exploration as a versatile scaffold for drug design and material science applications. Ongoing research is focused on optimizing its synthesis to achieve higher enantiomeric excesses, which would be beneficial for producing chiral drugs with specific pharmacological activities.

In conclusion, CAS No. 1885815-58-5, or dihydrochloride salt, represents a valuable addition to the arsenal of chemical entities available for advancing drug discovery and development efforts across multiple therapeutic areas.